Cas no 1256360-11-8 (1-Cbz-Pyrrole-3-boronic acid, pinacol ester)

1-Cbz-Pyrrole-3-boronic acid, pinacol ester, is a boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from protodeboronation. The Cbz (carbobenzyloxy) protecting group on the pyrrole nitrogen ensures compatibility with further synthetic modifications. This compound is particularly useful in pharmaceutical and materials science research for constructing complex heterocyclic frameworks. Its high purity and consistent performance make it a reliable reagent for palladium-catalyzed coupling reactions, facilitating the synthesis of advanced intermediates in drug discovery and organic electronics.

1-Cbz-Pyrrole-3-boronic acid, pinacol ester structure

1256360-11-8 structure

Product Name:1-Cbz-Pyrrole-3-boronic acid, pinacol ester

CAS No:1256360-11-8

MF:C₁₈H₂₂BNO₄

MW:327.18258523941

MDL:MFCD16036150

CID:1221796

PubChem ID:53217232

Update Time:2025-06-28

1-Cbz-Pyrrole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

- Benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole -1-carboxylate
- 1-Cbz-Pyrrole-3-boronic acid, pinacol ester
- 1H-Pyrrole-1-carboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, phenylmethyl ester
- A890081
- 1256360-11-8
- 1-Cbz-pyrrole-3-boronic acid,pinacol ester
- Benzyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate
- N-CBZ-3-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole
- BS-19923
- SB63972
- CS-0178854
- 1-Cbz-Pyrrole-3-boronic acid pinacol ester
- Benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate
- MFCD16036150
- AKOS025293771
- BENZYL 3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRROLE-1-CARBOXYLATE
- DB-363504
- F87030
- DTXSID801115044
- MDL： MFCD16036150
- Inchi： 1S/C18H22BNO4/c1-17(2)18(3,4)24-19(23-17)15-10-11-20(12-15)16(21)22-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3
- InChI Key： MHUYEVSKFAMONG-UHFFFAOYSA-N
- SMILES： O1B(C2C=CN(C(=O)OCC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 327.16400
Monoisotopic Mass: 327.1641883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 446
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.7Å²

Experimental Properties

PSA: 49.69000
LogP: 2.97220

1-Cbz-Pyrrole-3-boronic acid, pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM206742-1g	Benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate	1256360-11-8	95%	1g	$***	2023-04-03
abcr	AB273872-100 mg	1-Cbz-Pyrrole-3-boronic acid, pinacol ester; 98%	1256360-11-8		100MG	€229.00	2023-01-25
abcr	AB273872-250 mg	1-Cbz-Pyrrole-3-boronic acid, pinacol ester, 98%; .	1256360-11-8	98%	250mg	€171.30	2023-04-26
Alichem	A109004733-1g	Benzyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate	1256360-11-8	95%	1g	$462.24	2023-09-03
TRC	C227803-10mg	1-Cbz-Pyrrole-3-boronic acid, pinacol ester	1256360-11-8		10mg	$ 64.00	2023-04-18
TRC	C227803-25mg	1-Cbz-Pyrrole-3-boronic acid, pinacol ester	1256360-11-8		25mg	$ 81.00	2023-04-18
TRC	C227803-50mg	1-Cbz-Pyrrole-3-boronic acid, pinacol ester	1256360-11-8		50mg	$ 115.00	2023-04-18
TRC	C227803-100mg	1-Cbz-Pyrrole-3-boronic acid, pinacol ester	1256360-11-8		100mg	$ 161.00	2023-04-18
abcr	AB273872-1 g	1-Cbz-Pyrrole-3-boronic acid, pinacol ester, 98%; .	1256360-11-8	98%	1g	€351.60	2023-04-26
abcr	AB273872-5 g	1-Cbz-Pyrrole-3-boronic acid, pinacol ester, 98%; .	1256360-11-8	98%	5g	€1211.30	2023-04-26